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Compound of Interest

Compound Name: 2,3-Dimethyl-2-butene

Cat. No.: B165504 Get Quote

Technical Support Center: 2,3-Dimethyl-2-butene
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 2,3-Dimethyl-2-butene (CAS No: 563-79-1). It

includes a summary of material safety data, answers to frequently asked questions, and

troubleshooting guides for common experimental issues.

Material Safety and Physical Properties
For easy reference, the quantitative data regarding the physical, chemical, and safety

properties of 2,3-Dimethyl-2-butene are summarized below.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C6H12[1][2]

Molecular Weight 84.16 g/mol [2]

Appearance Clear, colorless liquid[3]

Boiling Point 72-73 °C[1][4]

Melting Point -75 °C[1][4]

Density 0.708 g/mL at 25 °C[1][5]

Vapor Pressure 126 mmHg[2][6]

Flash Point -16 °C (2 °F)[4]

Refractive Index n20/D 1.412[5]

Solubility
Insoluble in water; Soluble in organic solvents

like benzene, toluene, and ethanol[3][4]

Table 2: Safety and Hazard Information

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://static.cymitquimica.com/products/54/pdf/sds-OR18350.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-2-butene
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-2-butene
https://m.chemicalbook.com/ProductMSDSDetailCB8429788_EN.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR18350.pdf
https://www.chembk.com/en/chem/2%2C3-Dimethyl-2-butene
https://static.cymitquimica.com/products/54/pdf/sds-OR18350.pdf
https://www.chembk.com/en/chem/2%2C3-Dimethyl-2-butene
https://static.cymitquimica.com/products/54/pdf/sds-OR18350.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/220159
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-2-butene
https://haz-map.com/Agents/9986
https://www.chembk.com/en/chem/2%2C3-Dimethyl-2-butene
https://www.sigmaaldrich.com/HK/zh/product/aldrich/220159
https://m.chemicalbook.com/ProductMSDSDetailCB8429788_EN.htm
https://www.chembk.com/en/chem/2%2C3-Dimethyl-2-butene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description

GHS Classification

Highly flammable liquid and vapor (H225)[1][7];

May be fatal if swallowed and enters airways

(H304)[1][2]; May cause drowsiness or

dizziness (H336)[1]

Fire Hazard

Severe fire hazard when exposed to heat,

flame, or oxidizers. Vapors are heavier than air

and may travel to an ignition source.[1][3]

Health Hazards

May cause skin and eye irritation[3][7].

Inhalation of high vapor concentrations can lead

to dizziness, headaches, and nausea[8].

Aspiration into the lungs may cause serious

damage[8][9].

Incompatible Materials

Strong oxidizing agents, strong acids, and

peroxy compounds[4][9]. Avoid contamination

with nitrates and chlorine bleaches[1].

Storage Temperature 2-8°C in a flammables area[5][8].

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3-Dimethyl-2-butene?

A1: 2,3-Dimethyl-2-butene is a highly flammable liquid and vapor, posing a significant fire risk.

[1][7] It can be fatal if swallowed and enters the airways due to aspiration risk.[1][8] It may also

cause skin and eye irritation, and inhalation can lead to drowsiness or dizziness.[1][3]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 2,3-Dimethyl-2-butene, it is essential to wear appropriate PPE. This

includes chemical safety goggles or eyeglasses, protective gloves (such as neoprene or nitrile

rubber), and suitable protective clothing to prevent skin exposure.[3][7] If there is a risk of

inhalation, a NIOSH/MSHA approved respirator should be used.[7][9]

Q3: How should 2,3-Dimethyl-2-butene be stored?
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A3: It should be stored in a tightly closed container in a cool, dry, and well-ventilated area

designated for flammable materials.[3][8] Keep it away from heat, sparks, open flames, and

other ignition sources.[1][8] The recommended storage temperature is between 2-8°C.[5]

Q4: What materials are incompatible with 2,3-Dimethyl-2-butene?

A4: Avoid contact with strong oxidizing agents, strong acids, and peroxy compounds.[4][9]

Materials such as nitrates and chlorine bleaches should also be avoided as they may cause

ignition.[1]

Q5: Is 2,3-Dimethyl-2-butene sensitive to air?

A5: Yes, it is sensitive to air and can be oxidized upon long-term contact.[4] Some sources

recommend storing it under an inert gas.[10]

Troubleshooting Guide
Q1: I observe unexpected side products in my reaction. What could be the cause?

A1: The formation of unexpected side products could be due to the oxidation of 2,3-Dimethyl-
2-butene, as it is known to be sensitive to air.[4] Ensure your reaction is conducted under an

inert atmosphere (e.g., nitrogen or argon) and that the solvent is appropriately dried.

Additionally, check for any contamination from incompatible materials like oxidizing agents.[1]

Q2: My experiment requires precise temperature control, but the reaction is overheating. Why

might this happen?

A2: 2,3-Dimethyl-2-butene is highly flammable and has a low flash point.[4][7] Exothermic

reactions involving this compound can lead to rapid temperature increases. Ensure your

cooling system is adequate for the scale of your reaction. Using a dropwise addition method for

reagents can also help manage the reaction rate and temperature.

Q3: What should I do in the event of a small spill in the laboratory?

A3: For a small spill, immediately remove all sources of ignition.[1] Absorb the spill with an inert

material like vermiculite, dry sand, or earth, and collect the residue into a designated flammable
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waste container.[1][3] Ensure the area is well-ventilated. Avoid breathing vapors and prevent

the spill from entering drains.[1][10]

Q4: What are the correct first aid procedures for exposure to 2,3-Dimethyl-2-butene?

A4:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[7][9]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with soap and running water.[1][7]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention if symptoms occur.[8][9]

Ingestion: Do NOT induce vomiting. Immediately call a poison control center or a doctor. If

vomiting occurs naturally, have the person lean forward to reduce the risk of aspiration.[1][8]

Experimental Protocol: Ozonolysis of 2,3-Dimethyl-
2-butene
Ozonolysis is a common reaction involving alkenes. The reaction of ozone with 2,3-Dimethyl-
2-butene has been a subject of investigation to understand atmospheric chemistry and

hydroxyl radical formation.

Methodology:

Reaction Setup: The experiment is typically conducted in a flow-tube reactor interfaced with

a detection system like a UV photoelectron spectrometer or a mass spectrometer.

Reagent Preparation: A stream of 2,3-Dimethyl-2-butene vapor is generated by passing a

carrier gas (e.g., Helium) over a liquid sample of the compound at a controlled temperature.

Ozone Generation: Ozone (O3) is produced by flowing oxygen gas through an ozone

generator.
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Reaction Initiation: The 2,3-Dimethyl-2-butene vapor and ozone are mixed in the flow tube.

The reaction is often studied in the dark to prevent photochemical side reactions.[5]

Product Analysis: The reaction products are continuously monitored by the spectrometer to

identify and quantify the species formed, such as acetone and hydroxyl radicals.[5]

Safety Precautions: The entire experiment must be conducted in a well-ventilated fume

hood. Ozone is a toxic gas, and 2,3-Dimethyl-2-butene is highly flammable. All standard

safety protocols for handling these substances must be strictly followed.

Logical Workflow Diagram
The following diagram illustrates a logical workflow for responding to a chemical spill of 2,3-
Dimethyl-2-butene in a laboratory setting.
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Spill of 2,3-Dimethyl-2-butene Occurs

Is the spill large or unmanageable?

Evacuate the area.
Alert emergency personnel.

Yes Is it safe to handle?

No

No

Alert nearby personnel.
Ensure area is ventilated.

Yes

Remove all ignition sources
(e.g., turn off hot plates).

Wear appropriate PPE:
Gloves, safety goggles, lab coat.

Contain the spill with
inert absorbent material.

Collect absorbed material into a
sealed, labeled flammable waste container.

Decontaminate the spill area.

Dispose of waste properly.
Report the incident.

Click to download full resolution via product page

Caption: Workflow for handling a 2,3-Dimethyl-2-butene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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